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Compound Name: 4-Phenoxyquinazoline

CAS No.: 16347-97-0

Cat. No.: B3048288

Get Quote

Executive Summary
First-generation EGFR inhibitors (Gefitinib, Erlotinib) utilize a 4-anilinoquinazoline scaffold.[1]

The nitrogen linker at the C4 position is critical for nanomolar potency. 4-phenoxyquinazoline
analogues, where the nitrogen is replaced by oxygen, generally exhibit significantly reduced

potency against EGFR (micromolar vs. nanomolar IC50) due to the loss of a key hydrogen

bond donor interaction with the kinase hinge region (Met793). However, recent medicinal

chemistry efforts have repurposed the 4-phenoxy scaffold for dual-inhibition profiles (e.g.,

EGFR/c-Met) to overcome resistance mechanisms, albeit with different binding kinetics.

Structural & Mechanistic Comparison
The core difference lies in the linker atom connecting the quinazoline ring to the pendant

aromatic group at position 4. This single atom dictates the binding mode within the ATP-binding

pocket of the EGFR kinase domain.

Chemical Architecture
First-Gen (Gefitinib/Erlotinib): 4-anilinoquinazoline.[1][2][3] Contains an -NH- linker.
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Alternative (Phenoxy): 4-phenoxyquinazoline.[4] Contains an -O- linker.

Binding Mode Analysis (The "Hinge" Interaction)
The superior performance of first-generation inhibitors is structurally determined by the "donor-

acceptor" motif at the hinge region.

N1 of Quinazoline: Acts as a Hydrogen Bond Acceptor from Met793 (backbone NH).

C4-NH (Anilino): Acts as a Hydrogen Bond Donor to Met793 (backbone C=O).

C4-O (Phenoxy): The oxygen atom cannot act as a hydrogen bond donor. This results in the

loss of one critical H-bond, destabilizing the complex and increasing the

(dissociation constant).
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Figure 1: Mechanistic divergence at the EGFR hinge region. The green arrow indicates the

critical interaction present in Gefitinib but absent in 4-phenoxy derivatives.

Comparative Performance Data
The following data consolidates experimental findings comparing standard 4-

anilinoquinazolines against 4-phenoxy analogs. Note the drastic shift in IC50 values when the

scaffold is not optimized for dual-target binding.
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Table 1: Inhibitory Potency (IC50) Comparison
Compound
Class

Representat
ive Agent

Linker
Atom

Target
IC50
(Kinase
Assay)

Primary
Mechanism

First-Gen

Inhibitor

Gefitinib

(Iressa)

Nitrogen (-

NH-)
EGFR (WT) 0.4 – 20 nM

Reversible

ATP-

competitive

First-Gen

Inhibitor

Erlotinib

(Tarceva)

Nitrogen (-

NH-)
EGFR (WT) 2 – 20 nM

Reversible

ATP-

competitive

4-Phenoxy

Analog

Compound

96 (Ref 1)
Oxygen (-O-) EGFR (WT)

2,500 nM (2.5

µM)

Weak ATP-

competitive

Dual Inhibitor

Novel

Derivative 6

(Ref 2)

Oxygen (-O-) EGFR (WT) 64.8 nM

Dual

EGFR/c-Met

inhibition

Dual Inhibitor

Novel

Derivative 6

(Ref 2)

Oxygen (-O-) c-Met 137.4 nM

Dual

EGFR/c-Met

inhibition

Key Insight: Replacing the NH with O in a simple quinazoline scaffold causes a >100-fold loss

in potency (2.5 µM vs 20 nM). However, modern "Dual Inhibitors" (Row 4) recover some

potency through additional hydrophobic interactions elsewhere in the pocket, though they

rarely match the pure EGFR affinity of the anilino-scaffold.

Experimental Protocols for Validation
To verify the performance differences described above, the following self-validating protocols

are recommended.

In Vitro Kinase Inhibition Assay (FRET-based)
Purpose: To determine the IC50 values of the compounds against recombinant EGFR kinase.
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Reagent Prep: Prepare 4x compound solution in 100% DMSO (serial dilutions). Dilute to 4x

working concentration in Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA,

0.01% Brij-35).

Enzyme Mix: Dilute recombinant EGFR (cytoplasmic domain) to 2 nM in Kinase Buffer.

Substrate Mix: Prepare solution containing 2 µM Poly(Glu,Tyr) peptide labeled with ULight™

and 10 µM ATP.

Reaction:

Add 2.5 µL compound solution to 384-well plate.

Add 2.5 µL Enzyme Mix. Incubate 15 min at RT (allows inhibitor binding).

Add 5 µL Substrate Mix to initiate reaction.

Incubate 60 min at RT.

Detection: Add 10 µL EDTA/Eu-antibody detection mix. Read on a TR-FRET plate reader

(Excitation: 320nm, Emission: 665nm/615nm).

Validation: Z'-factor must be > 0.5. Gefitinib control should yield IC50 ~1-5 nM.

Cell Viability Assay (A549 vs. H1975)
Purpose: To assess cellular potency and selectivity against WT and T790M mutant EGFR.

Seeding: Seed A549 (WT EGFR) and NCI-H1975 (L858R/T790M) cells at 3,000 cells/well in

96-well plates. Adhere overnight.

Treatment: Treat with serial dilutions of 4-phenoxyquinazoline vs. Gefitinib (0.1 nM to 10

µM) for 72 hours.

Readout: Add CCK-8 or CellTiter-Glo reagent. Incubate 1-4 hours. Measure absorbance

(450 nm) or luminescence.

Data Analysis: Fit dose-response curves using non-linear regression (4-parameter logistic).
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Expected Outcome:

Gefitinib: High potency in sensitive lines (PC-9), moderate in A549, resistant in H1975.

4-Phenoxy: Expect right-shifted curves (higher IC50) in all lines unless the compound is

specifically optimized for multi-kinase inhibition (e.g., c-Met).

Synthesis & Stability Workflow
One challenge with 4-phenoxyquinazolines is the Dimroth Rearrangement, where the O-

linked isomer can rearrange to the thermodynamically stable N-linked quinazolinone under

thermal stress.
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Figure 2: Synthetic divergence and stability risks. 4-phenoxyquinazolines require careful

synthesis conditions to avoid rearrangement to inactive quinazolinones.

Conclusion
While 4-phenoxyquinazoline derivatives offer a unique chemical space for developing dual

inhibitors (e.g., targeting c-Met or PDGFR alongside EGFR), they are inferior to first-generation

4-anilinoquinazolines for pure EGFR inhibition. The lack of the C4-NH hydrogen bond donor

results in a significantly lower binding affinity. Researchers utilizing 4-phenoxy scaffolds should

focus on multi-target pharmacology rather than single-target EGFR potency.

References
Kirin Brewery Co. & Studies on Receptor Tyrosine Kinases. (1998). Small molecule inhibitors

of receptor tyrosine kinases: Comparative SAR of 4-anilino vs 4-phenoxy derivatives.

(Demonstrates the drop in EGFR affinity from nM to µM when switching N to O).

Zhang, H., et al. (2024).[5] Recent Advances in Structural Optimization of Quinazoline-Based

Protein Kinase Inhibitors for Cancer Therapy. (Describes novel 4-phenoxyquinazoline
compounds as dual EGFR/c-Met suppressors). 5

Palmer, B. D., et al. (1997). Structure-activity relationships for 4-anilinoquinazolines as

potent inhibitors of the epidermal growth factor receptor.[1][2][3][4][6][7] (Foundational paper

establishing the necessity of the N-linker). 2[5][8]

Barker, A. J., et al. (2001). The quinazoline class of EGF receptor tyrosine kinase inhibitors.

[1][2][3][4][8][9][10][11][12] (Details the binding mode of Gefitinib/Erlotinib). 13[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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